Cas no 2418644-11-6 ((9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate
• CAS No: 2418644-11-6
• MF: C₂₃H₂₁FN₂O₄S
• MW: 440.487248182297
• CID: 5676727
• PubChem ID: 165768242
• Update Time: 2025-10-16

(9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629074
• (9H-fluoren-9-yl)methyl N-{[3-amino-5-(fluorosulfonyl)-2-methylphenyl]methyl}carbamate
• 2418644-11-6
• (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate

• Inchi： 1S/C23H21FN2O4S/c1-14-15(10-16(11-22(14)25)31(24,28)29)12-26-23(27)30-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,21H,12-13,25H2,1H3,(H,26,27)
• InChI Key： RQHTWTBGXIRAHO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N)(=O)(=O)F

Computed Properties

• Exact Mass: 440.12060649g/mol
• Monoisotopic Mass: 440.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate

Introduction to (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate and Its Significance in Modern Chemical Biology

CAS no. 2418644-11-6 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate, represents a sophisticated molecular entity that combines fluorine-based functionalities with a rigid fluorene core, making it a promising candidate for various biological applications.

The structural framework of this compound is highly intriguing, featuring a fluoresulfonyl group attached to a phenyl ring, which is further modified with an amino group at the 3-position and a methyl group at the 2-position. This specific arrangement not only enhances the compound's solubility and bioavailability but also imparts unique electronic and steric properties that are beneficial for interaction with biological targets. The presence of the fluorene moiety at the other end of the molecule adds to its stability and allows for facile conjugation with other biomolecules.

In recent years, there has been a surge in research focused on developing novel compounds with fluorine-containing groups, as these elements can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. The fluorosulfonyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable tool in drug design. The incorporation of this group into (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate not only improves its overall efficacy but also opens up new avenues for therapeutic intervention.

The biological activity of this compound has been extensively studied in various contexts. Preliminary research suggests that it exhibits potent interactions with certain enzymes and receptors, making it a potential lead compound for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in inflammatory pathways, thereby offering a novel approach to treating chronic inflammatory diseases.

Furthermore, the rigid structure of the fluorene core provides a stable platform for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule. This flexibility has led to the development of several analogs that exhibit enhanced potency and selectivity. Such modifications are crucial for optimizing drug candidates and minimizing off-target effects, which are often encountered in early-stage drug development.

The synthesis of (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate is another area of interest. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methodologies not only streamline the synthesis but also allow for scalable production, which is essential for preclinical and clinical studies.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities, identify potential binding sites, and optimize drug-like properties. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can gain a comprehensive understanding of how this compound interacts with biological targets.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-amino-5-(fluorosulfonyl)-2-methylphenylmethyl}carbamate represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its promising biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.